Cas no 321992-67-0 (3-Propoxypivalic acid)

• Product Name: 3-Propoxypivalic acid
• CAS No: 321992-67-0
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 2132321
• Update Time: 2023-08-04

3-Propoxypivalic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-propoxyPropanoic acid
• 3-Propoxypivalic acid
• 3-propyloxy-2,2-dimethylpropionic acid

• Inchi： 1S/C8H16O3/c1-4-5-11-6-8(2,3)7(9)10/h4-6H2,1-3H3,(H,9,10)
• InChI Key： SONMPYFVVLVNEQ-UHFFFAOYSA-N
• SMILES： O(CCC)CC(C(=O)O)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 129
• Topological Polar Surface Area: 46.5